Cas no 2228287-63-4 (4-{imidazo1,2-apyridin-2-yl}-2-methylbutanoic acid)

• Product Name: 4-{imidazo1,2-apyridin-2-yl}-2-methylbutanoic acid
• CAS No: 2228287-63-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5928367
• PubChem ID: 165437919
• Update Time: 2025-10-28

4-{imidazo1,2-apyridin-2-yl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo1,2-apyridin-2-yl}-2-methylbutanoic acid
• 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutanoic acid
• 2228287-63-4
• EN300-1772897

• Inchi： 1S/C12H14N2O2/c1-9(12(15)16)5-6-10-8-14-7-3-2-4-11(14)13-10/h2-4,7-9H,5-6H2,1H3,(H,15,16)
• InChI Key： WSYGVXFAGABENZ-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CN2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-{imidazo1,2-apyridin-2-yl}-2-methylbutanoic acid

4-{Imidazo[1,2-a]pyridin-2-yl}-2-methylbutanoic Acid: A Comprehensive Overview

4-{Imidazo[1,2-a]pyridin-2-yl}-2-methylbutanoic acid, identified by the CAS number 2228287-63-4, is a fascinating compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique chemical properties and biological activities. The structure of this molecule combines an imidazo[1,2-a]pyridine ring system with a substituted butanoic acid group, making it a versatile compound for research and development.

The imidazo[1,2-a]pyridine moiety is a heterocyclic aromatic system that has garnered considerable attention in the field of organic chemistry due to its stability and reactivity. The presence of this moiety in 4-{Imidazo[1,2-a]pyridin-2-yl}-2-methylbutanoic acid contributes to its unique electronic properties and makes it an attractive candidate for various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in drug discovery and material science.

The butanoic acid group attached to the imidazo[1,2-a]pyridine ring introduces additional functional diversity to the molecule. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and self-assembly processes. The methyl substitution at the second position of the butanoic acid further modulates the physical and chemical properties of the compound, enhancing its versatility in different chemical environments.

From a structural perspective, 4-{Imidazo[1,2-a]pyridin-2-yl}-2-methylbutanoic acid exhibits a planar geometry due to the aromaticity of the imidazo[1,2-a]pyridine ring. This planarity is essential for its ability to engage in π–π interactions and other supramolecular interactions, making it a valuable component in the design of functional materials such as organic semiconductors and stimuli-responsive polymers.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have developed novel routes that utilize transition metal catalysts and microwave-assisted reactions to achieve high yields and excellent stereocontrol. These methods not only simplify the synthesis process but also pave the way for large-scale production of 4-{Imidazo[1,2-a]pyridin-2-yl}-methylbutanoic acid, making it more accessible for industrial applications.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an anticancer agent by selectively targeting cancer cells while sparing healthy tissues. These findings underscore its potential as a lead compound for drug development.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of 4-{Imidazo[1,2-a]pyridin-yl}-methylbutanoic acid. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. Furthermore, toxicological assessments have revealed low acute toxicity, suggesting that it can be safely used in various applications without posing significant risks to human health or ecosystems.

The versatility of this compound extends beyond biology into materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create advanced surfaces with tailored properties. For instance, SAMs formed by this compound exhibit excellent corrosion resistance and can be used as protective coatings for metal surfaces exposed to harsh environments.

In conclusion, 4-{Imidazo[1,a]pyridin-yl}-methylbutanoic acid, with its unique chemical structure and diverse functional groups, represents a valuable asset in modern chemistry. Its applications span across drug discovery, material science, and environmental chemistry, making it a subject of ongoing research interest. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in advancing scientific innovation.